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Introduction
Cypyrafluone, also known by its development code QYM201 and the synonym

Huanbifucaotong, is a novel herbicide developed by KingAgroot.[1] It is classified as a

benzoylpyrazole herbicide.[2] Cypyrafluone is a selective, post-emergence herbicide used for

the control of a wide range of annual grasses and some broadleaf weeds in wheat fields.[3][4]

This technical guide provides an in-depth overview of the available physical and chemical

properties of Cypyrafluone, its mechanism of action, and the standard experimental protocols

for determining its key physicochemical parameters.
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Property Value

IUPAC Name

1-[2-chloro-3-[(3-cyclopropyl-5-hydroxy-1-

methyl-1H-pyrazol-4-yl)carbonyl]-6-

(trifluoromethyl)phenyl]piperidin-2-one[5]

CAS Name

1-[2-chloro-3-[(3-cyclopropyl-5-hydroxy-1-

methyl-1H-pyrazol-4-yl)carbonyl]-6-

(trifluoromethyl)phenyl]-2-piperidinone[2]

CAS Registry Number 1855929-45-1

Molecular Formula C₂₀H₁₉ClF₃N₃O₃

Molecular Weight 441.83 g/mol [2]

Synonyms Huanbifucaotong, QYM201

Physical and Chemical Properties
Specific experimental data for many of the physical and chemical properties of Cypyrafluone
are not publicly available. The following table summarizes the known information and lists the

standard methods for their determination.
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Property Value
Standard Experimental
Protocol

Physical State
Not specified (likely solid at

room temperature)
Visual Inspection

Melting Point (°C) Data not available[2] OECD Guideline 102

Boiling Point (°C) Data not available[2] OECD Guideline 103

Water Solubility (at 20°C) Data not available[2] OECD Guideline 105[6][7]

Solubility in Organic Solvents Data not available[2]
Flask Method or Column

Elution Method

Vapor Pressure (at 20°C) Data not available[2] OECD Guideline 104[8][9][10]

Dissociation Constant (pKa at

25°C)
Data not available[2] OECD Guideline 112[11]

Octanol-Water Partition

Coefficient (Log P)
Data not available[2] OECD Guideline 107 or 117

Mechanism of Action: HPPD Inhibition
Cypyrafluone's herbicidal activity stems from its role as a 4-hydroxyphenylpyruvate

dioxygenase (HPPD) inhibitor.[1][3] HPPD is a key enzyme in the tyrosine catabolic pathway,

which is responsible for the biosynthesis of plastoquinone and tocopherols (Vitamin E) in

plants. Plastoquinone is an essential cofactor for the enzyme phytoene desaturase, which is

involved in the carotenoid biosynthesis pathway.

By inhibiting HPPD, Cypyrafluone prevents the conversion of 4-hydroxyphenylpyruvate to

homogentisic acid (HGA).[3] This blockage leads to a depletion of plastoquinone, which in turn

inhibits carotenoid biosynthesis. Carotenoids are crucial for protecting chlorophyll from photo-

oxidation. The absence of carotenoids results in the rapid destruction of chlorophyll, leading to

the characteristic bleaching or whitening of the treated weeds, followed by necrosis and death.

[3][4]

Molecular docking studies have shown that Cypyrafluone binds to the active site of the HPPD

enzyme, forming a bidentate coordination interaction with the Fe²⁺ atom.[3][12]
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Signaling Pathway of Cypyrafluone's Herbicidal Action
Mechanism of action of Cypyrafluone as an HPPD inhibitor.

Experimental Protocols
While specific experimental details for Cypyrafluone are proprietary, this section outlines the

standard methodologies for determining the key physicochemical properties of herbicides,

based on internationally recognized OECD guidelines.

Determination of Water Solubility (OECD Guideline 105)
This guideline describes two primary methods for determining the water solubility of a

substance: the Column Elution Method and the Flask Method.[6][7] The choice of method

depends on the expected solubility.

Flask Method: Suitable for substances with solubilities above 10⁻² g/L.

An excess amount of the test substance is added to a flask containing purified water.

The flask is agitated at a constant temperature (typically 20°C) until equilibrium is reached.

The solution is then centrifuged or filtered to remove undissolved particles.

The concentration of the substance in the clear aqueous phase is determined using a

suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or

Gas Chromatography (GC).

Column Elution Method: Suitable for substances with solubilities below 10⁻² g/L.

A column is packed with an inert support material coated with the test substance.

Water is passed through the column at a slow, constant rate.

The eluate is collected in fractions.

The concentration of the substance in each fraction is determined until a plateau is

reached, indicating saturation.

General workflow for determining water solubility.
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Determination of Vapor Pressure (OECD Guideline 104)
Vapor pressure is a measure of a substance's tendency to evaporate.[13] OECD Guideline 104

describes several methods applicable to different vapor pressure ranges, including:[8][9][10]

[14]

Dynamic Method: Measures the boiling point of the substance at various pressures.

Static Method: A direct measurement of the pressure exerted by the substance in a closed

system at equilibrium.

Effusion Method (Knudsen Effusion): Measures the rate of mass loss of a substance effusing

through a small orifice into a vacuum.

Gas Saturation Method: A carrier gas is passed through or over the substance at a known

rate, and the amount of substance transported by the gas is determined.

For a compound like Cypyrafluone, which is likely to have a low vapor pressure, the gas

saturation or effusion methods are often most appropriate.

Determination of Dissociation Constant (pKa) (OECD
Guideline 112)
The dissociation constant (pKa) is a measure of the strength of an acid in solution. For a

molecule like Cypyrafluone, which has acidic or basic functional groups, the pKa value is

crucial for understanding its environmental fate and behavior. OECD Guideline 112 outlines

several methods for its determination:[11]

Titration Method: A solution of the substance is titrated with a standard acid or base, and the

pH is monitored. The pKa is determined from the titration curve.

Spectrophotometric Method: This method is used if the ionized and un-ionized forms of the

substance have different UV/Visible absorption spectra. The absorbance of solutions at

different known pH values is measured, and the pKa is calculated from the changes in

absorbance.
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Conductometric Method: This method measures the electrical conductivity of a solution of

the substance as it is titrated. The pKa can be determined from the change in conductivity.

Analytical Methodology for Residue Analysis
A validated analytical method for determining Cypyrafluone residues in soil, wheat plants, and

grain has been published. The method utilizes a modified QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) extraction followed by analysis with Ultra-Performance Liquid

Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).[15]

The QuEChERS method is a streamlined approach to sample preparation that combines

extraction and cleanup in a few simple steps, making it highly efficient for multi-residue analysis

in complex matrices like food and environmental samples.[16][17][18][19]

QuEChERS Workflow for Cypyrafluone Analysis
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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